2-(3,4-Dichlorophenyl)-2-(phenethylamino)acetonitrile
Overview
Description
2-(3,4-Dichlorophenyl)-2-(phenethylamino)acetonitrile (2-DPA) is a synthetic compound of interest to the scientific community due to its potential applications in laboratory experiments, research, and medical treatments. 2-DPA is a small organic molecule composed of two nitrogen atoms, two chlorine atoms, two phenyl rings, and an amine group. It is a white solid with a melting point of 153-156°C and a molecular weight of 299.09 g/mol. This compound has been studied for its potential applications in biochemistry and physiology, as well as its potential as a drug.
Scientific Research Applications
Photochemical Synthesis Applications
Research demonstrates the potential of related chemical compounds in photochemical synthesis processes. For instance, studies have shown that certain heterocycles can be efficiently synthesized through photolysis involving similar chloro-N,N-dimethylaniline derivatives in acetonitrile, highlighting a method for preparing heterocyclic compounds with high regio- and chemoselectivity (B. Guizzardi et al., 2000).
Crystal Structure Analysis and Chemical Properties
Another study focused on the crystal structure and chemical properties of cyanoximes, closely related to the compound of interest, showcasing their significance as potent inhibitors for enzymes involved in resistance to anticancer treatments. This research underscores the compound's utility in developing new therapeutic agents and exploring their biological activities (Seth Adu Amankrah et al., 2021).
Catalytic Applications
Catalysis research has explored the use of acetonitrile as a solvent in reactions involving derivatives of the compound . For example, the synthesis of arylmethylene bis(cyclohexenones) utilizing ZnO catalysts in acetonitrile has been reported, indicating the role of such compounds in facilitating catalytic reactions that lead to valuable chemical products (M. Maghsoodlou et al., 2010).
Electrochemical and Spectroscopic Studies
Electrochemical and spectroscopic studies of alkylated polythiophenes synthesized in acetonitrile have provided insights into the conductive and magnetic properties of polymers derived from thiophene derivatives. These findings have implications for the development of materials with specific electronic and magnetic characteristics, relevant to applications in electronics and materials science (L. Groenendaal et al., 2001).
Synthesis of Potent Cytotoxic Agents
There has been significant interest in synthesizing derivatives of 2-(3,4-Dichlorophenyl)-2-(phenethylamino)acetonitrile for potential applications as cytotoxic agents. Research in this area aims at developing new compounds that could serve as potent anticancer drugs, highlighting the therapeutic potential of derivatives (E. Mete et al., 2007).
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-2-(2-phenylethylamino)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N2/c17-14-7-6-13(10-15(14)18)16(11-19)20-9-8-12-4-2-1-3-5-12/h1-7,10,16,20H,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGLZESVLQISTGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(C#N)C2=CC(=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dichlorophenyl)-2-(phenethylamino)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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